Cas no 2229619-63-8 ((5-methoxypyridin-2-yl)methanesulfonamide)

• Product Name: (5-methoxypyridin-2-yl)methanesulfonamide
• CAS No: 2229619-63-8
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 6335362
• PubChem ID: 165673531
• Update Time: 2025-09-23

(5-methoxypyridin-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (5-methoxypyridin-2-yl)methanesulfonamide
• 2229619-63-8
• EN300-1989167

• Inchi： 1S/C7H10N2O3S/c1-12-7-3-2-6(9-4-7)5-13(8,10)11/h2-4H,5H2,1H3,(H2,8,10,11)
• InChI Key： GYJROWFKRAGTRI-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CN=1)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 202.04121336g/mol
• Monoisotopic Mass: 202.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 90.7Ų

Additional information on (5-methoxypyridin-2-yl)methanesulfonamide

Recent Advances in the Study of (5-Methoxypyridin-2-yl)methanesulfonamide (CAS: 2229619-63-8): A Comprehensive Research Brief

The compound (5-methoxypyridin-2-yl)methanesulfonamide (CAS: 2229619-63-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique pyridine-methanesulfonamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its inhibitory activity against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. The study utilized X-ray crystallography to elucidate the binding mode of (5-methoxypyridin-2-yl)methanesulfonamide within the active site of these enzymes, revealing a high affinity interaction mediated by the sulfonamide group and the methoxy-pyridine moiety.

In addition to its enzymatic inhibition, recent preclinical studies have explored the compound's potential in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience demonstrated that (5-methoxypyridin-2-yl)methanesulfonamide exhibits neuroprotective effects in models of Parkinson's disease by reducing oxidative stress and mitochondrial dysfunction. The compound's ability to cross the blood-brain barrier, as confirmed by pharmacokinetic analyses, further supports its therapeutic applicability in central nervous system disorders.

The synthetic routes to (5-methoxypyridin-2-yl)methanesulfonamide have also been optimized in recent years. A novel one-pot synthesis method, reported in Organic Process Research & Development (2023), offers improved yield and scalability compared to traditional multi-step procedures. This advancement is particularly relevant for industrial-scale production, addressing previous challenges related to cost and efficiency.

Despite these promising developments, challenges remain in the clinical translation of (5-methoxypyridin-2-yl)methanesulfonamide. Current research efforts are focused on improving its selectivity profile and reducing off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore structural analogs and prodrug strategies that could enhance its therapeutic index.

In conclusion, (5-methoxypyridin-2-yl)methanesulfonamide represents a versatile scaffold with multiple therapeutic applications. Its recent progress in target identification, synthetic optimization, and preclinical validation underscores its potential as a lead compound in drug discovery. Future research directions will likely focus on translational studies and combination therapies to fully realize its clinical potential.